Cas no 2227962-60-7 (rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 2227962-60-7
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6350883
• PubChem ID: 165958423
• Update Time: 2025-10-31

rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate
• EN300-1278373
• 2227962-60-7

• Inchi： 1S/C15H21NO2/c1-9-10-7-5-6-8-11(10)13(16)12(9)14(17)18-15(2,3)4/h5-9,12-13H,16H2,1-4H3/t9?,12-,13+/m0/s1
• InChI Key： SUVLWZZLMPLVHV-COKTVNPCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1[C@@H](C2C=CC=CC=2C1C)N)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate

Research Brief on rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2227962-60-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral building blocks in drug development. Among these, rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2227962-60-7) has emerged as a critical intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique indene scaffold and stereochemical configuration, has garnered attention for its potential applications in the development of novel therapeutics targeting neurological and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the asymmetric synthesis of γ-aminobutyric acid (GABA) analogs. The research demonstrated that the tert-butyl ester group and the (1R,2R) configuration of the amino-indene moiety significantly enhance the stereoselectivity of subsequent reactions, enabling the efficient production of enantiomerically pure GABAergic compounds. These findings are particularly relevant for the development of next-generation anxiolytics and anticonvulsants.

Further investigations into the pharmacological properties of derivatives synthesized from rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate have revealed promising activity as modulators of the NMDA receptor. In vitro studies using primary neuronal cultures showed that these derivatives exhibit neuroprotective effects against glutamate-induced excitotoxicity, suggesting potential applications in stroke and neurodegenerative disease therapy. The CAS: 2227962-60-7 compound's structural flexibility allows for diverse modifications, making it a versatile scaffold for medicinal chemistry optimization.

From a synthetic chemistry perspective, recent process optimization studies have focused on improving the scalability of rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate production. A 2024 report in Organic Process Research & Development detailed a novel catalytic asymmetric hydrogenation protocol that achieves >95% enantiomeric excess while reducing metal catalyst loading by 70%. This advancement addresses previous challenges in large-scale manufacturing and significantly lowers production costs, facilitating broader research applications.

The compound's unique structural features have also enabled its application in PROTAC (Proteolysis Targeting Chimera) technology. Researchers have successfully incorporated the indene core into bifunctional molecules designed to target disease-relevant proteins for degradation. Preliminary data presented at the 2024 American Chemical Society meeting demonstrated effective degradation of several kinase targets using this approach, opening new avenues for targeted protein degradation therapeutics.

Ongoing research continues to explore the full potential of rac-tert-butyl (1R,2R)-1-amino-3-methyl-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2227962-60-7) in drug discovery. Current clinical development programs include investigation of its derivatives as potential treatments for Parkinson's disease and chronic pain management. The compound's versatility as a chiral building block, combined with recent synthetic and pharmacological advancements, positions it as a valuable asset in contemporary medicinal chemistry and pharmaceutical development.